Cas no 2680753-19-7 (benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate)

• Product Name: benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate
• CAS No: 2680753-19-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6535822
• PubChem ID: 165912938
• Update Time: 2025-05-24

benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680753-19-7
• benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate
• EN300-7005407

• Inchi： 1S/C16H21NO3/c18-14(20-11-13-5-2-1-3-6-13)17-12-15(9-10-15)16(19)7-4-8-16/h1-3,5-6,19H,4,7-12H2,(H,17,18)
• InChI Key： HAJGFFCPWQPBAO-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate

Comprehensive Overview of Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate (CAS No. 2680753-19-7)

In the realm of organic chemistry and pharmaceutical research, Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate (CAS No. 2680753-19-7) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and cyclobutyl structural motifs, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its carbamate functional group, which is known for its versatility in medicinal chemistry. The compound's hydroxycyclobutyl moiety further enhances its reactivity, making it a valuable intermediate in synthetic pathways.

The synthesis of Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate involves sophisticated organic transformations, often leveraging protecting group strategies to achieve high yields and purity. Its benzyl carbamate group is a common feature in prodrug design, which aligns with current trends in targeted drug delivery systems. This compound's structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of small molecule therapeutics and bioconjugation techniques.

From an industrial perspective, Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate is gaining traction due to its potential role in green chemistry initiatives. Its synthesis can be optimized to minimize waste and reduce reliance on hazardous reagents, addressing the growing demand for sustainable chemical processes. Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening in drug development pipelines.

The pharmacological potential of Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate is another area of active investigation. Preliminary studies suggest that its carbamate linkage may confer bioactivity, particularly in modulating enzyme function or receptor interactions. This has sparked interest in its application for neurodegenerative diseases and inflammatory disorders, where small molecules with precise targeting capabilities are highly sought after.

In the context of AI-driven drug discovery, Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate represents a compelling case study. Computational models are being employed to predict its ADME properties (absorption, distribution, metabolism, and excretion), which are critical for optimizing its therapeutic potential. The integration of machine learning and quantitative structure-activity relationship (QSAR) analyses is accelerating the identification of its most promising applications.

Beyond pharmaceuticals, Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate is also being explored in material science. Its rigid cyclopropyl and cyclobutyl rings contribute to the thermal stability and mechanical properties of polymers, making it a candidate for high-performance materials. Researchers are investigating its incorporation into polymeric networks to enhance durability and functionality in industrial applications.

The compound's nomenclature, Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate, reflects its intricate structure, which includes a benzyl group attached to a carbamate via a cyclopropylmethyl linker. This naming convention is essential for accurate communication in scientific literature and regulatory documentation. Its CAS No. 2680753-19-7 serves as a unique identifier, ensuring precise referencing in databases and patents.

As the scientific community continues to uncover the potential of Benzyl N-{[1-(1-hydroxycyclobutyl)cyclopropyl]methyl}carbamate, its relevance in cutting-edge research is expected to grow. Whether in the development of novel therapeutics or advanced materials, this compound exemplifies the intersection of innovation and practical application. Its study not only advances our understanding of molecular design but also contributes to the broader goals of scientific progress and technological advancement.